Cas no 2138122-88-8 (6-[Methyl(pentan-3-yl)amino]spiro[4.5]decan-8-ol)

• Product Name: 6-[Methyl(pentan-3-yl)amino]spiro[4.5]decan-8-ol
• CAS No: 2138122-88-8
• MF: C₁₆H₃₁NO
• MW: 253.423444986343
• CID: 5806717
• PubChem ID: 165873099
• Update Time: 2025-08-03

6-[Methyl(pentan-3-yl)amino]spiro[4.5]decan-8-ol Chemical and Physical Properties

Names and Identifiers

• 2138122-88-8
• 6-[methyl(pentan-3-yl)amino]spiro[4.5]decan-8-ol
• EN300-1161639
• 6-[Methyl(pentan-3-yl)amino]spiro[4.5]decan-8-ol

• Inchi： 1S/C16H31NO/c1-4-13(5-2)17(3)15-12-14(18)8-11-16(15)9-6-7-10-16/h13-15,18H,4-12H2,1-3H3
• InChI Key： QDLJUXUKKUWICK-UHFFFAOYSA-N
• SMILES： OC1CCC2(CCCC2)C(C1)N(C)C(CC)CC

Computed Properties

• Exact Mass: 253.240564612g/mol
• Monoisotopic Mass: 253.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 23.5Ų

Additional information on 6-[Methyl(pentan-3-yl)amino]spiro[4.5]decan-8-ol

Introduction to 6-[Methyl(pentan-3-yl)amino]spiro[4.5]decan-8-ol and Its Significance in Modern Chemical Research

The compound with the CAS number 2138122-88-8, identified as 6-[Methyl(pentan-3-yl)amino]spiro[4.5]decan-8-ol, represents a fascinating molecule with potential applications in the field of pharmaceutical chemistry and bioorganic synthesis. This spirocyclic amine derivative has garnered attention due to its unique structural features and the promising biological activities it exhibits. The spirocyclic core, consisting of a fused decane ring system, combined with an amine substituent at the sixth position and a methyl(pentan-3-yl)amino group at the eighth position, creates a complex three-dimensional scaffold that may contribute to its distinct chemical and biological properties.

In recent years, spirocyclic compounds have been extensively studied for their potential in drug discovery due to their rigid structures, which can enhance binding affinity and selectivity. The presence of both amine and hydroxyl functional groups in 6-[Methyl(pentan-3-yl)amino]spiro[4.5]decan-8-ol suggests that it may exhibit diverse interactions with biological targets, making it a valuable scaffold for medicinal chemists. The methyl(pentan-3-yl)amino group, in particular, introduces a bulky side chain that can influence the compound's solubility and metabolic stability, factors that are critical in pharmaceutical development.

One of the most intriguing aspects of this compound is its potential role in the synthesis of novel bioactive molecules. Researchers have been exploring spirocyclic structures as they often exhibit enhanced pharmacological properties compared to their acyclic counterparts. The spiro[4.5]decan moiety provides a rigid framework that can mimic natural products and bioactive peptides, offering a scaffold for structure-based drug design. The hydroxyl group at the eighth position further expands the possibilities for derivatization, allowing chemists to modify the compound's properties to target specific biological pathways.

Recent studies have highlighted the importance of spirocyclic compounds in addressing various therapeutic challenges. For instance, modifications of spirocyclic scaffolds have led to the discovery of compounds with anti-inflammatory, antiviral, and anticancer activities. The unique structural features of 6-[Methyl(pentan-3-yl)amino]spiro[4.5]decan-8-ol make it an attractive candidate for further investigation in these areas. The compound's ability to interact with multiple biological targets suggests that it could be developed into a multitargeted drug candidate, which is increasingly desirable in modern medicine due to its potential to treat complex diseases more effectively.

The synthesis of 6-[Methyl(pentan-3-yl)amino]spiro[4.5]decan-8-ol presents an interesting challenge for organic chemists due to its complex architecture. The spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been employed to construct this molecule efficiently. These methods not only improve the overall yield but also allow for the introduction of functional groups in a controlled manner, which is crucial for optimizing biological activity.

The pharmacological potential of 6-[Methyl(pentan-3-yl)amino]spiro[4.5]decan-8-ol has been explored through various computational and experimental studies. Molecular modeling techniques have been used to predict how this compound might interact with biological targets such as enzymes and receptors. These studies have provided insights into the compound's binding mode and have helped identify key structural features that contribute to its activity. Additionally, in vitro assays have been conducted to evaluate its effects on selected biological pathways, further validating its potential as a lead compound.

The future prospects for 6-[Methyl(pentan-3-yl)amino]spiro[4.5]decan-8-ol are promising, with several research groups actively investigating its derivatives for therapeutic applications. By modifying different functional groups on the spirocyclic core, scientists aim to enhance its potency, selectivity, and pharmacokinetic properties. These efforts are part of a broader trend in drug discovery where natural product-inspired scaffolds are being leveraged to develop novel therapeutics.

In conclusion, 6-[Methyl(pentan-3-yl)amino]spiro[4.5]decan-8-ol (CAS no. 2138122-88-8) is a structurally unique compound with significant potential in pharmaceutical research. Its spirocyclic framework, combined with functional groups that offer diverse chemical interactions, makes it an attractive scaffold for drug development. As research continues to uncover new applications for spirocyclic compounds, 6-[Methyl(pentan-3-y l)amino]sp ir o [4 . 5 ]dec an - 8 - ol is poised to play a crucial role in addressing some of today's most pressing medical challenges.